2,4-Bis(benzylamino)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid

• CAS No.: 6266-30-4
• Molecular Formula: C23H24N4O2
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 2,4-bis(benzylamino)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• InChI: InChI=1S/C23H24N4O2/c28-22(29)18-11-12-20-19(13-18)21(24-14-16-7-3-1-4-8-16)27-23(26-20)25-15-17-9-5-2-6-10-17/h1-10,18H,11-15H2,(H,28,29)(H2,24,25,26,27)
• InChI Key: XMTDLARIWXOOOM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C(=O)O)C(=NC(=N2)NCC3=CC=CC=C3)NCC4=CC=CC=C4

Description

2,4-Bis(benzylamino)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid is a tetrahydroquinazoline derivative characterized by:

• Core structure: A partially hydrogenated quinazoline ring (5,6,7,8-tetrahydro), conferring moderate rigidity and conformational flexibility.
• Substituents: Two benzylamino groups at positions 2 and 4, and a carboxylic acid moiety at position 5.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

The following table summarizes key distinctions between the target compound and two analogs:

Compound Name	Core Structure	Substituents (Position)	Hydrogenation	Key Properties	Availability
2,4-Bis(benzylamino)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid	Tetrahydroquinazoline	2,4-Bis(benzylamino), 6-carboxylic acid	5,6,7,8-tetrahydro	High lipophilicity (benzyl groups)	Not specified
2-Amino-4-oxo-3,4,5,6,7,8-hexahydroquinazoline-6-carboxylic acid (CAS 5429-55-0)	Hexahydroquinazoline	2-Amino, 4-oxo, 6-carboxylic acid	3,4,5,6,7,8-hexahydro	Increased polarity (oxo, amino), flexible	Available
2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid	Tetrahydroquinazoline	2-Methylthio, 6-carboxylic acid	5,6,7,8-tetrahydro	Moderate lipophilicity (thioether)	Discontinued

Key Observations:

The tetrahydroquinazoline scaffold in the target compound balances rigidity and flexibility, which may optimize binding to hydrophobic pockets.

Substituent Effects: Benzylamino vs. Oxo/Amino: The target compound’s benzylamino groups likely enhance hydrophobic interactions, whereas the hexahydro analog’s 4-oxo and 2-amino groups increase polarity, favoring hydrogen bonding . Methylthio vs. Thioethers may confer moderate electron-donating effects but lower solubility than amines .

Q & A

Q. What are the optimal synthetic routes for 2,4-Bis(benzylamino)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid, and how can reaction conditions be optimized?

The synthesis typically involves multi-step procedures, including cyclization and functional group modifications. For example, similar quinazoline derivatives are synthesized via condensation of substituted benzaldehydes with aminotriazoles under reflux conditions in ethanol, followed by purification via recrystallization . Key parameters to optimize include:

• Temperature : Reflux conditions (70–80°C) for 4–6 hours to ensure complete reaction .
• Catalysts : Use of glacial acetic acid as a proton donor to enhance nucleophilic substitution .
• Solvent choice : Absolute ethanol minimizes side reactions compared to polar aprotic solvents .
  Post-synthesis purification via column chromatography (e.g., silica gel, eluent: CH₂Cl₂/MeOH) is critical to isolate the target compound.

Q. How can the purity and structural integrity of this compound be validated?

Characterization requires a combination of analytical techniques:

• HPLC : To assess purity (>95%) using a C18 column and acetonitrile/water gradient .
• NMR spectroscopy : ¹H and ¹³C NMR to confirm substitution patterns (e.g., benzylamino groups at positions 2 and 4) and the tetrahydroquinazoline scaffold . Overlapping signals in the aromatic region (δ 7.2–7.5 ppm) may require 2D NMR (COSY, HSQC) for resolution .
• Mass spectrometry (MS) : High-resolution ESI-MS to verify the molecular ion ([M+H]⁺) and fragmentation patterns .

Q. What safety protocols are essential when handling this compound?

Refer to GHS hazard codes and handling guidelines for structurally similar compounds:

• Storage : In airtight containers at 2–8°C to prevent degradation .
• Personal protective equipment (PPE) : Lab coat, nitrile gloves, and goggles .
• Waste disposal : Neutralization with dilute NaOH before disposal in designated organic waste containers .

Advanced Research Questions

Q. How can computational modeling predict the biological targets of this compound?

Molecular docking studies using software like AutoDock Vina can identify potential protein targets. For example:

• Target selection : Focus on enzymes with quinazoline-binding pockets, such as dihydrofolate reductase (DHFR) or tyrosine kinases .
• Validation : Compare docking scores (ΔG values) with known inhibitors (e.g., methotrexate for DHFR) .
  Experimental validation via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) is recommended to confirm binding affinities .

Q. What strategies resolve contradictions in biological activity data across studies?

Discrepancies may arise from assay conditions or impurity profiles. Mitigation strategies include:

• Standardized assays : Use identical cell lines (e.g., HEK293 for kinase assays) and positive controls .
• Impurity profiling : LC-MS to detect byproducts (e.g., hydrolyzed benzyl groups) that may interfere with activity .
• Dose-response curves : Validate IC₅₀ values across three independent replicates to ensure reproducibility .

Q. How can the compound’s stability under physiological conditions be evaluated?

• pH-dependent stability : Incubate the compound in buffers (pH 2.0, 7.4, 9.0) at 37°C for 24 hours, followed by HPLC analysis to quantify degradation .
• Serum stability : Add fetal bovine serum (FBS) to simulate in vivo conditions and monitor hydrolysis via LC-MS/MS .

Q. What are the challenges in derivatizing this compound for structure-activity relationship (SAR) studies?

Key challenges include:

• Regioselectivity : Selective modification of the 2- and 4-benzylamino groups without affecting the carboxylic acid moiety at position 6. Use protecting groups (e.g., tert-butyl esters) during derivatization .
• Stereochemical control : The tetrahydroquinazoline scaffold may introduce chiral centers; chiral HPLC or asymmetric synthesis is required to isolate enantiomers .